Cas no 1354017-15-4 ([(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid)

• Product Name: [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
• CAS No: 1354017-15-4
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 2159909
• Update Time: 2025-10-31

[(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(S)-3-(tert-butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
• (S)-2-(3-((tert-Butoxycarbonyl)(isopropyl)amino)pyrrolidin-1-yl)acetic acid
• AM96656
• [(S)-3-(tert-Butoxycarbonylisopropylamino)pyrrolidin-1-yl]acetic acid
• [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid

• Inchi： 1S/C14H26N2O4/c1-10(2)16(13(19)20-14(3,4)5)11-6-7-15(8-11)9-12(17)18/h10-11H,6-9H2,1-5H3,(H,17,18)/t11-/m0/s1
• InChI Key： XUFXBHWAIGWPLC-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)[C@@H]1CN(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Topological Polar Surface Area: 70.1

Additional information on [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid

[(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1354017-15-4, known as [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a tert-butoxycarbonyl (Boc) protecting group, and an acetic acid moiety. The (S) configuration at the chiral center further adds to its specificity, making it a valuable compound in stereochemistry and enantioselective synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as asymmetric catalysis and microwave-assisted reactions. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in drug discovery and development. The tert-butoxycarbonyl group plays a pivotal role in protecting the amine functionality during the synthesis process, ensuring precise control over the molecule's reactivity.

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a common structural motif in many bioactive compounds. In this compound, the pyrrolidine ring is substituted with an isopropyl amino group and an acetic acid moiety. The combination of these functional groups imparts unique physicochemical properties to the molecule, making it suitable for various biological applications. For instance, the acetic acid group can act as a hydrogen bond donor or acceptor, enhancing the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid in medicinal chemistry. Researchers have explored its role as a building block for constructing complex molecular architectures with therapeutic potential. The compound's chiral center allows for enantioselective interactions with biological targets, making it an attractive candidate for developing enantiomerically pure drugs.

In addition to its synthetic applications, this compound has shown promise in biochemical research. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied. For example, recent experiments have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. These findings underscore the importance of this compound in advancing our understanding of molecular mechanisms underlying various diseases.

The synthesis of [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid involves multiple steps, each requiring meticulous control to ensure stereochemical integrity. The use of chiral auxiliaries and catalysts has been instrumental in achieving high enantiomeric excess during the synthesis process. Furthermore, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the final product.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of interest. Researchers are exploring green chemistry principles to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, [(S)-3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid represents a significant advancement in organic chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological applications, positions it as a key player in future drug discovery and development efforts.